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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B1195760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyglucobrassicin is a naturally occurring glucosinolate found in cruciferous

vegetables of the Brassica genus, such as broccoli, cauliflower, and cabbage.[1] As a member

of the indole glucosinolate family, it is a subject of increasing interest in the scientific community

due to the bioactive properties of its hydrolysis products.[1] Upon enzymatic breakdown by

myrosinase, 4-methoxyglucobrassicin yields various metabolites, including indoles and

isothiocyanates, which have demonstrated potential antioxidant and anticancer activities.[1]

This technical guide provides a comprehensive overview of the structure, chemical properties,

relevant experimental protocols, and associated signaling pathways of 4-
methoxyglucobrassicin to support ongoing research and development efforts.

Chemical Structure and Properties
4-Methoxyglucobrassicin is a complex molecule characterized by a β-D-thioglucose group, a

sulfonated oxime moiety, and a 4-methoxy-substituted indole side chain.
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Extraction

Purification

Homogenize fresh or freeze-dried
Brassica tissue in 70% methanol.

Heat the mixture to inactivate
myrosinase (e.g., 75°C for 10 min).

Centrifuge to pellet solid debris.

Collect the supernatant containing
glucosinolates.

Apply supernatant to an anion-exchange
column (e.g., DEAE-Sephadex).

Crude Extract

Wash the column to remove impurities.

Elute glucosinolates with a
suitable buffer (e.g., potassium sulfate).

Further purify the eluate using
preparative HPLC on a C18 column.

Collect fractions containing
4-Methoxyglucobrassicin.

Lyophilize the purified fractions.

 

Prepare desulfated glucosinolate
extracts.

Inject sample into HPLC system with
a C18 column.

Elute with a water/acetonitrile gradient.

Detect at 229 nm using a
UV detector.

Quantify using a calibration curve
of a known standard (e.g., sinigrin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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